N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide
• InChI: InChI=1S/C16H20N4O3S/c1-11-3-4-13(12(2)9-11)17-14(21)10-23-16-15(18-24-19-16)20-5-7-22-8-6-20/h3-4,9H,5-8,10H2,1-2H3,(H,17,21)
• InChI Key: YPNQAGORUOPPHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=NSN=C2N3CCOCC3)C
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide, also known as DMTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various biomedical applications. DMTA is a synthetic compound that belongs to the class of thiadiazole derivatives.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide is not fully understood. However, it has been proposed that N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide may act by inhibiting the activity of certain enzymes or by inducing apoptosis in cancer cells. N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide has also been shown to inhibit the replication of certain viruses and bacteria.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth of certain viruses and bacteria, and reduce inflammation. N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide has also been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide in lab experiments is its high potency and specificity. N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide has been shown to have a low toxicity profile and can be easily synthesized in large quantities. However, one limitation of using N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide is its limited solubility in water, which may affect its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide. One area of interest is the development of N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide-based therapeutics for the treatment of cancer and viral infections. Another area of interest is the development of N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide-based diagnostic agents for Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide and to optimize its efficacy and safety profile for various biomedical applications.
Conclusion
In conclusion, N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential use in various biomedical applications. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide have been discussed in this paper. Further research is needed to fully explore the potential of N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide in various biomedical applications.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide has been extensively studied for its potential use as a therapeutic agent for various diseases. It has been shown to exhibit anticancer, antiviral, and antimicrobial properties. N-(2,4-dimethylphenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide has also been studied for its potential use as a diagnostic agent for Alzheimer's disease and as a fluorescent probe for detecting amyloid-beta plaques in the brain.